Cas no 887974-37-0 ((6-(2-Chlorophenyl)pyridin-3-yl)methanol)

• Product name: (6-(2-Chlorophenyl)pyridin-3-yl)methanol
• CAS No: 887974-37-0
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• MDL: MFCD06410435
• CID: 993407
• PubChem ID: 24729885

(6-(2-Chlorophenyl)pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-(2-Chlorophenyl)pyridin-3-yl)methanol
• [6-(2-CHLOROPHENYL)-3-PYRIDYL]METHANOL
• [6-(2-CHLOROPHENYL)PYRIDIN-3-YL]METHANOL
• 6-(2-chlorophenyl)-3-Pyridinemethanol
• DTXSID60647016
• A861439
• FT-0746830
• 887974-37-0
• SY015206
• AC7591
• AB24440
• MFCD06410435
• DB-024432

• MDL： MFCD06410435
• Inchi： InChI=1S/C12H10ClNO/c13-11-4-2-1-3-10(11)12-6-5-9(8-15)7-14-12/h1-7,15H,8H2
• InChI Key： AASKFMJJTUHRDO-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2=NC=C(C=C2)CO)Cl

Computed Properties

• Exact Mass: 219.0450916g/mol
• Monoisotopic Mass: 219.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1Ų

Additional information on (6-(2-Chlorophenyl)pyridin-3-yl)methanol

(6-(2-Chlorophenyl)pyridin-3-yl)methanol: A Comprehensive Overview

The compound with CAS No. 887974-37-0, commonly referred to as (6-(2-Chlorophenyl)pyridin-3-yl)methanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a 2-chlorophenyl group and a hydroxymethyl group at the 3-position. Its molecular formula is C11H9ClNO, and it exhibits a molecular weight of approximately 196.65 g/mol.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (6-(2-Chlorophenyl)pyridin-3-yl)methanol through various routes, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution. These methods have not only improved the yield but also enhanced the purity of the compound, making it more accessible for both academic and industrial applications.

The structural features of (6-(2-Chlorophenyl)pyridin-3-yl)methanol make it an intriguing candidate for exploring its pharmacological properties. Recent studies have highlighted its potential as a modulator of kinase activity, which could pave the way for its application in anticancer drug development. Additionally, its ability to act as a selective inhibitor of certain enzymes has been explored in the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's.

In the realm of materials science, (6-(2-Chlorophenyl)pyridin-3-yl)methanol has shown promise as a building block for constructing advanced materials with tailored electronic properties. Researchers have utilized this compound to synthesize coordination polymers and metal-organic frameworks (MOFs), which exhibit exceptional stability and catalytic activity under harsh conditions.

One of the most compelling aspects of (6-(2-Chlorophenyl)pyridin-3-yl)methanol is its versatility in chemical transformations. For instance, its hydroxymethyl group can be readily modified to introduce additional functional groups, thereby expanding its utility in diverse chemical reactions. This property has been exploited in the synthesis of bioactive molecules, where precise control over functional groups is crucial for achieving desired biological outcomes.

From an environmental standpoint, studies have been conducted to assess the biodegradability and eco-toxicity of (6-(2-Chlorophenyl)pyridin-3-yl)methanol. These investigations are essential for ensuring that its use in industrial processes does not pose significant risks to ecosystems or human health.

In conclusion, (6-(2-Chlorophenyl)pyridin-3-yl)methanol stands out as a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application, positions it as a key player in advancing modern chemistry and materials science.